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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Samarium Cobalt (SmCo)

and Aluminum-Nickel-Cobalt (Alnico) permanent magnets, with a focus on their behavior in

high-demagnetization field environments. The information presented is supported by

established material properties and generalized experimental methodologies.

Executive Summary
Samarium Cobalt (SmCo) magnets, a type of rare-earth magnet, are renowned for their high

resistance to demagnetization and excellent performance at elevated temperatures.[1] Alnico

magnets, an older class of permanent magnets, are characterized by their exceptional

temperature stability and high remanence, but exhibit lower resistance to demagnetization.[2]

[3] The choice between SmCo and Alnico for applications involving high demagnetization fields

hinges on a trade-off between magnetic stability, strength, and operational temperature.

I. Quantitative Performance Data
The following tables summarize the key magnetic and thermal properties of SmCo and Alnico

magnets, providing a clear comparison of their performance characteristics.

Table 1: Magnetic Properties
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Property SmCo Magnets Alnico Magnets

Remanence (Br) 0.85 - 1.15 T[4] 0.7 - 1.35 T[3][5]

Coercivity (Hc) 600 - 820 kA/m[4] 40 - 60 kA/m[4]

Maximum Energy Product

(BHmax)
150 - 250 kJ/m³[4] 40 - 50 kJ/m³[4]

Table 2: Thermal Properties

Property SmCo Magnets Alnico Magnets

Maximum Operating

Temperature
250 - 350°C[2] up to 550°C[2]

Curie Temperature 700 - 850°C 820 - 860°C[5]

II. Performance in High-Demagnetization Fields
The resistance of a permanent magnet to an external demagnetizing field is primarily indicated

by its coercivity (Hc). As shown in Table 1, SmCo magnets possess significantly higher

coercivity than Alnico magnets.[4] This intrinsic property makes SmCo magnets far more stable

and resistant to demagnetization when exposed to strong external magnetic fields.[2][4]

Alnico magnets, with their low coercivity, are relatively easy to demagnetize.[2][3] Exposure to

a reverse magnetic field that exceeds their coercivity will lead to a complete loss of magnetism.

[3] Even fields below the coercivity can cause a reduction in remanence, leading to a weaker

magnetic field.[3] This susceptibility to demagnetization is a critical limiting factor for Alnico

magnets in applications with strong opposing magnetic fields.

The performance of these magnets under demagnetizing fields is graphically represented by

their B-H curve, or hysteresis loop. The second quadrant of this curve, known as the

demagnetization curve, illustrates the magnet's behavior in the presence of an opposing field.

For SmCo, the demagnetization curve is nearly a straight line down to its coercivity point,

indicating a high resistance to demagnetization. In contrast, the demagnetization curve for

Alnico shows a much more gradual decline, indicating its lower resistance.
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III. Experimental Protocols
The determination of a magnet's resistance to demagnetization is typically carried out using a

precision instrument called a Vibrating Sample Magnetometer (VSM) or a B-H tracer. These

instruments are used to measure the magnetic properties of a material and plot its hysteresis

loop.

Generalized Experimental Protocol for Hysteresis Loop Measurement:

Sample Preparation: A sample of the magnetic material (either SmCo or Alnico) of a defined

size and shape is prepared.

Magnetization: The sample is first magnetized to saturation by applying a strong external

magnetic field.

Hysteresis Loop Measurement:

The magnetized sample is placed within the VSM or B-H tracer.

An external magnetic field is applied, starting from a positive value and sweeping down to

a negative value, and then back to the positive starting point.

The instrument continuously measures the magnetic moment of the sample as the

external field is varied.

The data of the applied magnetic field (H) versus the induced magnetization (B) is plotted

to generate the full hysteresis loop.

Data Analysis: Key parameters are extracted from the hysteresis loop, including:

Remanence (Br): The magnetization remaining when the external field is zero.

Coercivity (Hc): The intensity of the reverse magnetic field required to reduce the

magnetization to zero.

Maximum Energy Product (BHmax): The point on the demagnetization curve where the

product of B and H is at its maximum.
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Demagnetization Testing with a Controlled Field:

A specialized test fixture can be used to apply a controlled demagnetizing field to a magnet

sample.

Fixture Setup: The test fixture is designed to generate a precise and uniform demagnetizing

field across the magnet sample.

Field Application: A range of demagnetizing magnetomotive forces (MMF) are applied to the

magnet.

Flux Measurement: The degree of demagnetization is measured using a flux mapping device

that can quantify the magnetic field strength at various points on the magnet's surface.[6]

Analysis: The measured flux density is compared to the initial flux density to determine the

extent of demagnetization at different applied field strengths.
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Caption: Logical flow of magnet performance under a high demagnetization field.
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Caption: Experimental workflow for hysteresis loop measurement.
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V. Conclusion
For applications demanding high resistance to demagnetization, SmCo magnets are the

superior choice due to their significantly higher coercivity. While Alnico magnets offer excellent

performance at very high temperatures, their low coercivity makes them vulnerable in

environments with strong opposing magnetic fields. The selection between these two materials

requires a careful evaluation of the specific magnetic and thermal conditions of the intended

application.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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